![molecular formula C14H12O3 B2881561 4-Hydroxy-3-[(4-hydroxyphenyl)methyl]benzaldehyde CAS No. 853233-62-2](/img/structure/B2881561.png)
4-Hydroxy-3-[(4-hydroxyphenyl)methyl]benzaldehyde
Overview
Description
“4-Hydroxy-3-[(4-hydroxyphenyl)methyl]benzaldehyde” is a chemical compound . It has been used in the preparation of a new series of benzothiazole schiff bases which display antitumor activity against cervical cancer .
Synthesis Analysis
The synthesis of “4-Hydroxy-3-[(4-hydroxyphenyl)methyl]benzaldehyde” involves complex chemical reactions . The quantum chemical computations were manipulated by density functional theory (DFT) method . Thin layer chromatography (TLC) analysis indicated consumption of starting material after 15 minutes .Molecular Structure Analysis
The molecular structure of “4-Hydroxy-3-[(4-hydroxyphenyl)methyl]benzaldehyde” has been analyzed using X-ray diffraction techniques . The functional groups and vibrational modes were analyzed by spectral studies .Chemical Reactions Analysis
The chemical reactions involving “4-Hydroxy-3-[(4-hydroxyphenyl)methyl]benzaldehyde” are complex and involve multiple steps . The reaction mixture immediately turned deep green (exothermic reaction), and DDQH2 started precipitating within 1 minute .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-Hydroxy-3-[(4-hydroxyphenyl)methyl]benzaldehyde” have been analyzed. It is a yellow to light brown crystalline powder .Scientific Research Applications
Synthesis of Schiff Bases
“4-Hydroxy-3-[(4-hydroxyphenyl)methyl]benzaldehyde” can be used in the synthesis of Schiff bases . Schiff bases are a class of organic compounds resulting from the condensation reaction between a primary amine and a carbonyl compound, typically an aldehyde or a ketone . They have gained significant attention due to their remarkable synthesis methods, diverse properties, and wide-ranging applications .
Antimicrobial Applications
This compound can be used in the synthesis of amino acid derivatives bearing an incorporated 4-hydroxyphenyl moiety with various substitutions . These derivatives have shown structure-dependent antimicrobial activity against both ESKAPE group bacteria and drug-resistant Candida species . They have substantial activity against Candida auris, with minimum inhibitory concentrations ranging from 0.5 to 64 µg/mL .
Development of Antimicrobial Candidates
The compound can be used in the development of antimicrobial candidates targeting multidrug-resistant bacterial and fungal pathogens . The resultant novel 3-((4-hydroxyphenyl)amino)propanoic acid derivatives exhibited antimicrobial activity against a variety of pathogenic bacterial and fungal organisms .
Broad Spectrum Antibacterial Effects
The compound has been found to have a broad spectrum of antibacterial effects against Staphylococcus epidermidis, Staphylococcus aureus, and Bacillus cereus . This makes it a potential lead compound for drug discovery .
Synthesis of 4-Hydroxcoumarin Derivatives
“4-Hydroxy-3-[(4-hydroxyphenyl)methyl]benzaldehyde” can be used in the synthesis of 4-hydroxcoumarin derivatives . These derivatives have low toxicity and are prospective lead compounds .
Antioxidative and Antibacterial Activities
The compound can be used in the preparation of benzopyranodicoumarins, which have been evaluated for their antioxidative and antibacterial activities .
Safety and Hazards
Mechanism of Action
Mode of Action
It is known that aldehydes can react with hydroxylamine to form oximes or hydrazine to form hydrazones .
Biochemical Pathways
More research is needed to understand the compound’s role in biochemical pathways .
Pharmacokinetics
Its bioavailability, metabolism, and excretion patterns remain to be investigated .
properties
IUPAC Name |
4-hydroxy-3-[(4-hydroxyphenyl)methyl]benzaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O3/c15-9-11-3-6-14(17)12(8-11)7-10-1-4-13(16)5-2-10/h1-6,8-9,16-17H,7H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YNQWLVZLQOKLSQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC2=C(C=CC(=C2)C=O)O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydroxy-3-[(4-hydroxyphenyl)methyl]benzaldehyde | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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